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Compound of Interest

Compound Name: 2,6-Dichloroisonicotinamide

Cat. No.: B1350679 Get Quote

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive, in-depth analysis of the spectroscopic

characteristics of 2,6-dichloroisonicotinamide. As direct experimental spectra for this

compound are not readily available in public databases, this document leverages foundational

spectroscopic principles and comparative data from key structural analogues—isonicotinamide

and 2,6-dichloropyridine—to construct a robust, predictive spectroscopic profile. This guide is

designed to serve as an essential resource for researchers in medicinal chemistry and drug

development, offering detailed interpretations of predicted Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental

protocols and the scientific rationale underpinning the spectral assignments.

Introduction and Molecular Structure
2,6-Dichloroisonicotinamide is a halogenated pyridine derivative with the molecular formula

C₆H₄Cl₂N₂O. Its structure is characterized by a pyridine ring substituted at the 2 and 6 positions

with chlorine atoms and a carboxamide group at the 4-position. This substitution pattern

creates a molecule with C₂ᵥ symmetry, which significantly simplifies its expected NMR spectra.

The chlorine atoms, being strongly electronegative and electron-withdrawing, profoundly

influence the electronic environment of the pyridine ring, which is reflected in the spectral data.

Understanding this spectroscopic profile is paramount for identity confirmation, purity

assessment, and structural elucidation in synthetic and medicinal chemistry workflows.
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Molecular Structure Visualization
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Figure 1. Structure of 2,6-Dichloroisonicotinamide
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Sample Preparation
(5-10 mg in 0.6 mL DMSO-d6)

Instrument Setup
(Shim, Lock, Tune)

1H NMR Acquisition
(16-32 scans)

13C NMR Acquisition
(Proton Decoupled, >512 scans)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Integration, Peak Picking, Assignment)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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